Cas no 1360943-00-5 (6-fluoro-1H-indazole-5-carboxylic acid)

6-Fluoro-1H-indazole-5-carboxylic acid is a fluorinated indazole derivative with a carboxylic acid functional group at the 5-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The fluorine substitution enhances metabolic stability and binding affinity in target interactions, while the carboxylic acid group allows for further derivatization, such as amide or ester formation. Its rigid indazole core contributes to structural diversity in drug design. The product is characterized by high purity and consistent quality, making it suitable for research applications in medicinal chemistry and material science. Proper handling and storage are recommended to maintain stability.

6-fluoro-1H-indazole-5-carboxylic acid structure

1360943-00-5 structure

Product Name:6-fluoro-1H-indazole-5-carboxylic acid

CAS No:1360943-00-5

MF:C₈H₅FN₂O₂

MW:180.13590502739

MDL:MFCD22556760

CID:5159751

PubChem ID:23070103

Update Time:2026-03-04

6-fluoro-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-1~{H}-indazole-5-carboxylic acid
- 6-fluoro-1H-indazole-5-carboxylic acid
- 6-fluoro-1H-indazole-5-carboxylicacid
- CS-0091826
- D75237
- MFCD22556760
- 1360943-00-5
- DB-140646
- SB13446
- 6-fluoro-2H-indazole-5-carboxylic acid
- EN300-733238
- SCHEMBL1601328
- GSGASCBMGCCMDZ-UHFFFAOYSA-N
- MDL： MFCD22556760
- Inchi： 1S/C8H5FN2O2/c9-6-2-7-4(3-10-11-7)1-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key： GSGASCBMGCCMDZ-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(C(O)=O)C(F)=C2)C=N1

Computed Properties

Exact Mass: 180.03350557g/mol
Monoisotopic Mass: 180.03350557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 66Å²

6-fluoro-1H-indazole-5-carboxylic acid Pricemore >>

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